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Compound of Interest

Compound Name: AZD1208 hydrochloride

Cat. No.: B560551 Get Quote

Technical Support Center: AZD1208
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of AZD1208
hydrochloride in DMSO and aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for initially dissolving AZD1208 hydrochloride?

A1: The recommended solvent for initially dissolving AZD1208 hydrochloride is dimethyl

sulfoxide (DMSO).

Q2: How do I prepare an aqueous working solution of AZD1208 hydrochloride?

A2: To prepare an aqueous working solution, first dissolve AZD1208 hydrochloride in DMSO

to create a concentrated stock solution. Then, dilute this stock solution with the aqueous buffer

of your choice to the desired final concentration.[1]

Q3: What is the mechanism of action of AZD1208?

A3: AZD1208 is an orally available, small-molecule inhibitor that targets all three isoforms of the

PIM kinase (PIM1, PIM2, and PIM3).[2][3] PIM kinases are involved in cell cycle regulation,
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apoptosis, and protein translation.[4][5] By inhibiting these kinases, AZD1208 can lead to cell

cycle arrest and induce apoptosis in cancer cells.[3][6]

Q4: Which signaling pathways are affected by AZD1208?

A4: AZD1208 primarily affects the PIM kinase signaling pathway, which is downstream of the

JAK/STAT pathway.[4][7] Its inhibitory action can modulate the phosphorylation of several

downstream targets, including those involved in the mTOR signaling pathway such as 4E-BP1

and p70S6K.[8][9]

Troubleshooting Guide
Issue: I am seeing precipitation when I dilute my AZD1208 hydrochloride DMSO stock

solution in an aqueous buffer.

Possible Cause: The concentration of AZD1208 hydrochloride in the final aqueous solution

may be too high, exceeding its solubility limit in the buffer. AZD1208 is sparingly soluble in

aqueous buffers.[1]

Solution:

Try further diluting your stock solution to a lower final concentration in the aqueous buffer.

For in vivo studies, consider using a formulation with co-solvents such as PEG300 and

Tween 80 to improve solubility. A common formulation is 10% DMSO, 40% PEG300, 5%

Tween 80, and 45% saline.[10][11][12]

Issue: My powdered AZD1208 hydrochloride appears clumpy or difficult to dissolve in DMSO.

Possible Cause: The compound may have absorbed moisture.

Solution:

Ensure you are using fresh, anhydrous DMSO, as moisture can reduce the solubility of

AZD1208.[3]

Gentle warming of the solution to 37°C and/or sonication can aid in dissolution.[12][13]
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Issue: I am observing inconsistencies in the solubility of AZD1208 hydrochloride in DMSO.

Possible Cause: There can be batch-to-batch variability in the product. Additionally, the purity

of the DMSO and the presence of moisture can significantly impact solubility.

Solution:

Always use high-purity, anhydrous DMSO from a freshly opened bottle.

If you continue to experience issues, contact your supplier for batch-specific solubility

data.

Data Summary
Solubility of AZD1208 in Various Solvents

Solvent Reported Solubility Source

DMSO
7.59 mg/mL (20 mM) with

gentle warming
Tocris Bioscience[14]

DMSO
7.6 mg/mL (20 mM) with

heating recommended
TargetMol[10]

DMSO ≥18.95 mg/mL APExBIO[13]

DMSO
66.67 mg/mL (175.69 mM) with

sonication
Life Technologies[12]

DMSO 75 mg/mL (197.63 mM) Selleck Chemicals[3]

DMSO
83.3 mg/mL (200.27 mM) with

sonication and warming
MedchemExpress[15]

DMSO:PBS (pH 7.2) (1:4) ~0.2 mg/mL Cayman Chemical[1]

Water Insoluble Selleck Chemicals[3]

Ethanol Insoluble Selleck Chemicals[3]
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Protocol for Preparing a 10 mM Stock Solution of
AZD1208 Hydrochloride in DMSO

Materials:

AZD1208 hydrochloride (powder)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortexer

Sonicator or water bath at 37°C (optional)

Procedure:

1. Calculate the required mass of AZD1208 hydrochloride for your desired volume of 10

mM stock solution (Molecular Weight: 379.48 g/mol for the free base).

2. Weigh the calculated amount of AZD1208 hydrochloride powder and place it in a sterile

tube.

3. Add the appropriate volume of anhydrous DMSO to the tube.

4. Vortex the solution until the powder is completely dissolved.

5. If dissolution is slow, you can gently warm the tube in a 37°C water bath for a few minutes

or use a sonicator.[12][13]

6. Once fully dissolved, store the stock solution in aliquots at -20°C or -80°C to avoid

repeated freeze-thaw cycles.[3]

Protocol for Preparing a Working Solution for In Vitro
Cell-Based Assays

Materials:
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10 mM AZD1208 hydrochloride stock solution in DMSO

Desired aqueous buffer or cell culture medium

Sterile tubes

Procedure:

1. Thaw an aliquot of the 10 mM AZD1208 hydrochloride stock solution.

2. Perform a serial dilution of the stock solution with your chosen aqueous buffer or cell

culture medium to achieve the desired final concentration for your experiment.

3. Ensure that the final concentration of DMSO in your working solution is low enough to not

affect your cells (typically ≤ 0.1%).

4. Use the freshly prepared working solution for your experiments. It is not recommended to

store aqueous solutions for more than one day.[1]
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Caption: Experimental workflow for preparing AZD1208 hydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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